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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B136036

Technical Guide: Antiblaze 100 (CAS 38051-10-4)
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Antiblaze 100 is a chlorinated organophosphate flame retardant. It is intended for
industrial use in polymers to reduce flammability. The information provided in this guide is for
technical reference for researchers and scientists. It is crucial to note that Antiblaze 100 is not
a pharmaceutical compound and has no known therapeutic applications. Therefore, concepts
such as signaling pathways are not relevant to this chemical.

Chemical Identification

Antiblaze 100, also known by other trade names such as Antiblaze V6 and Amgard V 6, is
chemically identified as 2,2-bis(chloromethyl)trimethylene bis(bis(2-chloroethyl)phosphate).[1]
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Identifier Value

) 2,2-bis(chloromethyl)trimethylene bis(bis(2-
Chemical Name
chloroethyl)phosphate)[1]

CAS Number 38051-10-4[2][3]
Molecular Formula C13H24Cle0sP2[2][3]
Molecular Weight 582.99 g/mol [2][3]

Antiblaze V6, Amgard V 6, Phosgard 2XC20,
P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl]
Phosphoric Acid P,P,P',P'-tetrakis(2-chloroethyl)
Ester[2]

Synonyms

Physical Properties

The physical properties of Antiblaze 100 have been reported with some variability across
different sources. This may be due to different purities or experimental conditions. The following
table summarizes the available data.

Property Value Source(s)

Appearance Liquid [4]

Melting Point 90 °C (estir.n.ated) /275 °C 51 /06]
(decomposition)

Boiling Point 620.3 °C at 760 mmHg [5]

Density 1.464 g/cm3 [5]

Flash Point 588.4 °C [5]

Vapor Pressure 1.21E-14 mmHg at 25°C

Refractive Index 1.492 [5]

Water: 2.1 mg/L (estimated).
Solubility Slightly soluble in Chloroform,
Ethyl Acetate, and Methanol.
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Chemical Properties

Property Value/information Source(s)

Stabilit Stable under normal n
abili
Y conditions.

Incompatible Materials Strong oxidizing materials. [4]

B High temperatures may
Hazardous Decomposition

liberate toxic or corrosive [7]
Products

gases.
LogP (Octanol-Water Partition

5.72140 [5]

Coefficient)

Toxicological Information

The toxicological properties of Antiblaze 100 have not been extensively investigated. The
available data from safety data sheets are summarized below.

Test Result Species Source(s)
LD50 (Oral) >2000 mg/kg Rat [4]
LC50 (Inhalation) 1650 mg/m3 Mouse [4]

Health Hazards: May be harmful if swallowed or inhaled. Causes skin irritation.[4]

Experimental Protocols

Detailed experimental protocols for the determination of the physical and chemical properties of
Antiblaze 100 are not readily available in the public domain. However, standardized test
methods are typically employed for such characterizations. The following are examples of
standard methods that would be relevant for determining the properties listed above:

» Melting Point: OECD 102/EU A1; ASTM E324

e Boiling Point: OECD 103/EU A2
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« Density: OECD 109/EU A3; ASTM D1475[7]

e Flash Point: EU A9; ASTM D93 (Pensky-Martens Closed Cup)[8][9]
o Water Solubility: OECD 105/EU A6

e Vapor Pressure: OECD 104/EU A4

 Partition Coefficient (n-octanol/water): OECD 107/EU A8

 Stability and Reactivity: Information is generally derived from safety data sheets and
compatibility testing with other substances.

o Toxicological Data (LD50/LC50): OECD Test Guidelines for Acute Oral Toxicity (e.g., OECD
420, 423, or 425) and Acute Inhalation Toxicity (e.g., OECD 403 or 436).

Logical Structure of a Chemical Datasheet

The following diagram illustrates the logical flow and key components of a comprehensive
technical datasheet for a chemical like Antiblaze 100.
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Figure 1: Logical Structure of a Chemical Datasheet

Click to download full resolution via product page

Caption: Logical structure of a chemical datasheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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